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Compound of Interest

Compound Name: MRS-2179

Cat. No.: B10763347

For researchers, scientists, and drug development professionals working with the P2Y1
receptor antagonist MRS-2179, ensuring personal and environmental safety is paramount. This
guide provides essential, immediate safety and logistical information, including detailed
operational and disposal plans, to foster a secure laboratory environment. By adhering to these
procedural steps, you can minimize risks and handle this compound with confidence, ensuring
the integrity of your research and the well-being of your team.

Essential Safety and Handling Precautions

Proper handling of MRS-2179 is critical to prevent accidental exposure and maintain the
compound's stability. The following table summarizes the required personal protective
equipment (PPE) and key handling and storage parameters.
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Parameter

Specification

Source

CAS Number

1454889-37-2 (for tetrasodium

salt)

R&D Systems

Molecular Formula

C11H17NsO9P2 ¢ XNHs3 [xH20]

(ammonium salt hydrate)

Cayman Chemical[1]

Appearance

Solid

Cayman Chemical[1]

Storage Temperature

-20°C

R&D Systems, Tocris
Bioscience

Solubility

Soluble in water (up to 50 mM
and 100 mM)

R&D Systems, Cayman
Chemical[1]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is crucial when handling MRS-2179. The

following PPE is mandatory to prevent skin and eye contact, inhalation, and ingestion.

Equipment

Standard

Purpose

Eye Protection

ANSI Z87.1-rated safety

glasses or goggles

Protects eyes from splashes or
dust.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile)

Prevents skin contact.

Body Protection

Laboratory coat

Protects clothing and skin from

contamination.

Respiratory Protection

Use in a well-ventilated area. A
respirator may be required for
large quantities or if dust is

generated.

Minimizes inhalation of dust

particles.

Operational Protocol: From Receipt to Disposal

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.caymanchem.com/product/10011450/mrs2179-ammonium-salt-hydrate
https://www.caymanchem.com/product/10011450/mrs2179-ammonium-salt-hydrate
https://www.caymanchem.com/product/10011450/mrs2179-ammonium-salt-hydrate
https://www.benchchem.com/product/b10763347?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10763347?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

A systematic workflow ensures that MRS-2179 is handled safely and effectively throughout its
lifecycle in the laboratory. The following diagram and procedural steps outline the
recommended process.
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MRS-2179 Safe Handling Workflow
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MRS-2179 Safe Handling Workflow Diagram
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Step-by-Step Handling Procedure:

e Receiving and Verification: Upon receipt, visually inspect the container for any damage or
leaks. Verify that the product matches the order specifications.

e Personal Protective Equipment (PPE): Before handling, don the appropriate PPE as detailed
in the table above.

o Area Preparation: Ensure you are working in a well-ventilated area, such as a chemical fume
hood, especially when handling the solid form to avoid inhalation of any dust.

e Weighing: When weighing the solid compound, use a balance within a ventilated enclosure if
possible. Handle with care to minimize dust generation.

» Solution Preparation: Prepare solutions by slowly adding the solid to the solvent (e.g., water)
to avoid splashing. MedChemExpress suggests that for stock solutions stored at -80°C, they
should be used within 6 months, and for those at -20°C, within 1 month.

o Experimental Use: Follow your specific experimental protocol, maintaining all safety
precautions.

» Decontamination: After use, decontaminate all work surfaces and equipment with an
appropriate cleaning agent.

o Waste Disposal: Dispose of all waste, including empty containers, unused material, and
contaminated PPE, in accordance with local, state, and federal regulations. It is
recommended to consult your institution's environmental health and safety (EHS)
department for specific guidelines.

o Doffing PPE: Remove PPE in the correct order to avoid cross-contamination.

e Hygiene: Wash hands thoroughly with soap and water after handling the compound and
removing PPE.

Emergency Procedures: First Aid Measures

In the event of accidental exposure, immediate and appropriate action is critical.
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Exposure Route First Aid Measures

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact i i L
upper and lower eyelids. Get medical attention if

irritation persists.

In case of contact, immediately wash skin with
i soap and copious amounts of water. Remove
Skin Contact _ _ _
contaminated clothing and shoes. Get medical

attention if symptoms occur.

If inhaled, remove to fresh air. If not breathing,
Inhalation give artificial respiration. If breathing is difficult,

give oxygen. Get medical attention.

If swallowed, wash out mouth with water
) provided person is conscious. Call a physician.
Ingestion ) . .
Do NOT induce vomiting unless directed to do

so by medical personnel.

This comprehensive guide is intended to provide a framework for the safe handling of MRS-
2179. Always consult your institution's specific safety protocols and the manufacturer's Safety
Data Sheet (SDS) for the most detailed and up-to-date information. By prioritizing safety, you
create a secure research environment that fosters innovation and discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10763347#personal-protective-equipment-for-
handling-mrs-2179]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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